10.1039/B205345D | Dimeric and monomeric forms of manganese N-confused porphyrin

Dimeric and monomeric forms of manganese N-confused porphyrin

Chemical Communications Pub Date: 2002-08-05 DOI: 10.1039/B205345D

Abstract

The synthesis and structural characterization of a manganese adduct of N-confused tetraphenylporphyrin (NCTPP) is presented; in the absence of coordinating ligands this complex forms a novel dimer structure and demonstrates a potential manganese agostic interaction with the interior pyrrolic CH as seen in other first row transition metal NCTPP compounds.

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Journal Name：Chemical Communications

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